Cas no 1403766-68-6 (Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 1403766-68-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD22628730
• CID: 3038944
• PubChem ID: 72208172
• Update Time: 2025-10-29

Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate
• PB38616
• SB21732
• FCH2893333
• AK173749
• 7-Boc-1-oxa-7-azaspiro[3.5]nonane-2-methanamine
• EN300-7406005
• (7-Boc-1-oxa-7-azaspiro[3.5]nonan-2-yl)methanamine
• MFCD22628730
• AS-46597
• SY100061
• CS-0048465
• SCHEMBL26630217
• CS2406
• TERT-BUTYL2-(AMINOMETHYL)-1-OXA-7-AZASPIRO[3.5]NONANE-7-CARBOXYLATE
• AKOS025396153
• 1403766-68-6
• Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro(3.5)nonane-7-carboxylate
• 989-018-6
• Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate

• MDL： MFCD22628730
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-4-13(5-7-15)8-10(9-14)17-13/h10H,4-9,14H2,1-3H3
• InChI Key： BXYHKGJGEWCZMB-UHFFFAOYSA-N
• SMILES： O1C(CN)CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8
• XLogP3: 0.6

Additional information on Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate

Recent Advances in the Study of Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate (CAS: 1403766-68-6)

In recent years, the compound Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate (CAS: 1403766-68-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promise as a key intermediate in the synthesis of novel bioactive molecules. The growing interest in this compound is driven by its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have focused on optimizing the synthetic routes for Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined three-step synthesis starting from commercially available precursors, achieving an overall yield of 65%. The methodology emphasized the use of mild reaction conditions and environmentally friendly solvents, aligning with the pharmaceutical industry's push toward greener chemistry practices.

The compound's structural versatility has made it a valuable scaffold for medicinal chemistry applications. Researchers at a leading pharmaceutical company recently reported the successful incorporation of this spirocyclic moiety into a series of potent gamma-secretase modulators for Alzheimer's disease treatment. The resulting analogs demonstrated improved blood-brain barrier penetration compared to previous generations of compounds, highlighting the scaffold's potential in CNS drug development.

Pharmacological studies have revealed interesting properties of derivatives based on this core structure. A 2024 study published in Bioorganic & Medicinal Chemistry Letters described a series of Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate derivatives that exhibited selective inhibition of monoamine oxidase B (MAO-B) with IC50 values in the low nanomolar range. These findings suggest potential applications in neurodegenerative disorders such as Parkinson's disease.

Ongoing research is exploring the compound's utility in other therapeutic areas. Preliminary data from a recent academic-industry collaboration indicates that certain derivatives show promising activity against bacterial efflux pumps, potentially offering new approaches to combat antibiotic resistance. The spirocyclic structure appears to confer resistance to metabolic degradation, a valuable property for drug development.

As research progresses, the compound's safety profile is also being investigated. Recent toxicological studies conducted under Good Laboratory Practice (GLP) standards have shown favorable results, with no significant adverse effects observed in preliminary animal studies at therapeutic dose ranges. These findings support further development of this scaffold for pharmaceutical applications.

The future outlook for Tert-butyl 2-(aminomethyl)-1-oxa-7-azaspiro[3.5]nonane-7-carboxylate appears promising, with several pharmaceutical companies reportedly including derivatives in their preclinical pipelines. Continued research is expected to uncover additional therapeutic applications and further optimize the synthetic and pharmacological properties of this versatile compound.